6-bromo-5-methoxy-1H-indazole
Overview
Description
6-Bromo-5-methoxy-1H-indazole is a heterocyclic organic compound . It has the molecular formula C8H7BrN2O and a molecular weight of 227.06 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 6-bromo-5-methoxy-1H-indazole consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . The compound contains a bromine atom at the 6th position and a methoxy group at the 5th position of the indazole ring .Chemical Reactions Analysis
While specific chemical reactions involving 6-bromo-5-methoxy-1H-indazole are not detailed in the retrieved sources, indazole derivatives are known to participate in a variety of chemical reactions due to their versatile biological activities .Physical And Chemical Properties Analysis
6-Bromo-5-methoxy-1H-indazole is a solid with a melting point of 203-208°C . Its predicted boiling point is 363.4±22.0 °C and it has a density of 1.678 . It should be stored in a sealed container at room temperature .Scientific Research Applications
Organic Synthesis Intermediate
“6-bromo-5-methoxy-1H-indazole” is a fine chemical raw material and can be used as an intermediate in organic synthesis . It’s often used in the production of other complex organic compounds.
Medicinal Chemistry
Indazole-containing heterocyclic compounds, which include “6-bromo-5-methoxy-1H-indazole”, have a wide variety of medicinal applications. They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Drug Discovery
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease . This makes “6-bromo-5-methoxy-1H-indazole” a potential candidate for drug discovery and development.
Research and Development
This compound is commercially available and used in various research and development activities. It’s often used in laboratories for the synthesis of new compounds and the development of new reactions .
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed . It is recommended to avoid dust formation, use only under a chemical fume hood, and avoid contact with skin and eyes .
Future Directions
Indazole-containing derivatives, including 6-bromo-5-methoxy-1H-indazole, have gained considerable attention in the field of medicinal chemistry due to their diverse biological activities . Future research may focus on developing methods to construct these heterocycles with better biological activities .
properties
IUPAC Name |
6-bromo-5-methoxy-1H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O/c1-12-8-2-5-4-10-11-7(5)3-6(8)9/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USRTZJDWQCNIEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C=NN2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10719272 |
Source
|
| Record name | 6-Bromo-5-methoxy-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10719272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-5-methoxy-1H-indazole | |
CAS RN |
1206800-17-0 |
Source
|
| Record name | 6-Bromo-5-methoxy-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10719272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-BROMO-5-METHOXY-1H-INDAZOLE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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